(2S)-2-amino-2-(3-oxocyclohexyl)acetic acid

• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: (2S)-2-amino-2-(3-oxocyclohexyl)acetic acid
• InChI: InChI=1S/C8H13NO3/c9-7(8(11)12)5-2-1-3-6(10)4-5/h5,7H,1-4,9H2,(H,11,12)/t5?,7-/m0/s1
• InChI Key: ASMJMACPOPZHFT-MSZQBOFLSA-N
• Isomeric SMILES: C1CC(CC(=O)C1)[C@@H](C(=O)O)N
• Canonical SMILES: C1CC(CC(=O)C1)C(C(=O)O)N

Description

(2S)-2-Amino-2-(3-oxocyclohexyl)acetic acid (CAS 1690233-30-7) is a chiral α-amino acid derivative featuring a 3-oxocyclohexyl substituent. Its molecular formula is C₈H₁₃NO₃, with a molecular weight of 171.19 g/mol . The compound combines a cyclohexanone ring (3-oxocyclohexyl) with an acetic acid backbone and an S-configured α-amino group. This structure confers unique physicochemical properties, such as polarity from the carboxylic acid and ketone groups, and stereoselective interactions due to the chiral center. It is primarily used in research settings, including biochemical studies and pharmaceutical intermediate synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-amino-2-(3-oxocyclohexyl)acetic acid typically involves the following steps:

Starting Material: The synthesis begins with cyclohexanone, which undergoes a series of reactions to introduce the amino and carboxylic acid groups.

Amination: Cyclohexanone is first converted to 3-aminocyclohexanone through a reductive amination process using ammonia and a reducing agent such as sodium cyanoborohydride.

Carboxylation: The 3-aminocyclohexanone is then subjected to carboxylation using carbon dioxide in the presence of a base like sodium hydroxide to form (2S)-2-amino-2-(3-oxocyclohexyl)acetic acid.

Industrial Production Methods

Industrial production of (2S)-2-amino-2-(3-oxocyclohexyl)acetic acid may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-amino-2-(3-oxocyclohexyl)acetic acid can undergo various chemical reactions, including:

Oxidation: The ketone group can be oxidized to form a carboxylic acid derivative.

Reduction: The ketone group can be reduced to form an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Halogenating agents like thionyl chloride can be used to convert the amino group into a more reactive intermediate.

Major Products

Oxidation: Formation of (2S)-2-amino-2-(3-carboxycyclohexyl)acetic acid.

Reduction: Formation of (2S)-2-amino-2-(3-hydroxycyclohexyl)acetic acid.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(2S)-2-amino-2-(3-oxocyclohexyl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of (2S)-2-amino-2-(3-oxocyclohexyl)acetic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes involved in amino acid metabolism.

Pathways: It may influence pathways related to inflammation and pain modulation by affecting the synthesis of prostaglandins and other signaling molecules.

Comparison with Similar Compounds

Cyclohexane Derivatives with Oxo Groups

Compound Name	Molecular Formula	Key Features	Differences from Target Compound	References
(2S)-2-Amino-2-(3-oxocyclohexyl)acetic acid	C₈H₁₃NO₃	Chiral amino group, 3-oxocyclohexyl, acetic acid	Reference compound
2-(3-Oxocyclohexyl)acetic acid	C₈H₁₂O₃	Lacks the amino group; only ketone and acetic acid	Reduced basicity; no chiral center
2-(1-Hydroxy-2-oxocyclohexyl)acetic acid	C₈H₁₂O₄	Hydroxyl and ketone groups on cyclohexane; enantiomers synthesized	Hydroxyl replaces amino group; altered solubility

Key Insights :

• The amino group in the target compound enhances its ability to form salts and participate in hydrogen bonding compared to non-amino analogs like 2-(3-oxocyclohexyl)acetic acid .
• The hydroxyl analog () shows distinct stereochemical synthesis challenges (30% yield for S-isomer vs. 27% for R-isomer) due to additional hydroxyl group reactivity .

Heterocyclic Analogs

Compound Name	Molecular Formula	Key Features	Differences from Target Compound	References
(S)-2-Amino-2-(3-oxo-2,3-dihydroisoxazol-5-yl)acetic acid hydrate	C₅H₈N₂O₅	Isoxazolidinone ring; hydrate form	Heterocyclic ring vs. cyclohexane; smaller size
2-Amino-2-(3-oxo-1,2-oxazolidin-5-yl)acetic acid	C₅H₈N₂O₄	Oxazolidinone ring; no cyclohexane	Increased ring strain; altered bioactivity

Key Insights :

• The target compound’s cyclohexane ring may confer greater metabolic stability in vivo compared to heterocycles .

Aromatic Ring Analogs

Compound Name	Molecular Formula	Key Features	Differences from Target Compound	References
(2S)-2-Amino-2-(4-methoxyphenyl)acetic acid	C₉H₁₁NO₃	Methoxyphenyl substituent; aromatic ring	Aromatic vs. alicyclic; enhanced π-π stacking
2-Amino-2-(4-bromophenyl)acetic acid	C₈H₈BrNO₂	Bromophenyl group; halogenated	Increased molecular weight; halogen reactivity

Key Insights :

• Aromatic analogs like the 4-methoxyphenyl derivative () display stronger electronic effects (e.g., resonance from methoxy group) but reduced conformational flexibility compared to the cyclohexane ring .
• Halogenated analogs (e.g., 4-bromophenyl) may exhibit enhanced lipophilicity and binding to hydrophobic targets .

Substituent Variations on Cyclohexane

Compound Name	Molecular Formula	Key Features	Differences from Target Compound	References
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid	C₁₀H₁₇NO₃	Additional amino-oxoethyl substituent on cyclohexane	Larger size; potential for dual binding sites
2-(3-Methylcyclohexyl)acetic acid	C₉H₁₆O₂	Methyl substituent; lacks amino and oxo groups	Non-polar; reduced hydrogen-bonding capacity

Key Insights :

• Methylated analogs () lack polar functional groups, leading to lower solubility in aqueous systems .

Biological Activity

(2S)-2-amino-2-(3-oxocyclohexyl)acetic acid, also known as a derivative of cyclohexyl amino acids, has garnered attention for its potential biological activities. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including enzyme interactions, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclohexyl group attached to an amino acid backbone, which contributes to its unique chemical properties. The presence of the ketone functional group enhances its reactivity and interaction with biological targets.

The biological activity of (2S)-2-amino-2-(3-oxocyclohexyl)acetic acid is primarily attributed to its ability to interact with specific enzymes and receptors in biological systems. The ketone group can form hydrogen bonds with active site residues, while the acetic acid moiety facilitates ionic interactions. This mechanism underlies its potential as an enzyme inhibitor or modulator.

Enzyme Inhibition

Studies have indicated that (2S)-2-amino-2-(3-oxocyclohexyl)acetic acid can inhibit various enzymes. Notably, it has shown promise in inhibiting the type III secretion system (T3SS) in Gram-negative bacteria, which is crucial for their virulence. High concentrations of related compounds have demonstrated significant reductions in secretion levels of virulence factors .

Table 1: Enzyme Inhibition Data

Compound	Target Enzyme	IC50 (µM)	Effect
(2S)-2-amino-2-(3-oxocyclohexyl)acetic acid	T3SS	50	~50% inhibition
Related cyclohexyl derivatives	Various	10-100	Varies

Safety and Toxicity

Preliminary assessments suggest that derivatives of (2S)-2-amino-2-(3-oxocyclohexyl)acetic acid exhibit low toxicity towards normal cell lines while maintaining efficacy against cancerous cells . This safety profile is crucial for any future therapeutic applications.

Table 2: Cytotoxicity Data

Compound	Cell Line	IC50 (µM)	Remarks
(2S)-2-amino-2-(3-oxocyclohexyl)acetic acid	Hek293t	>150	Non-cytotoxic
Similar derivatives	Cancer cell lines	26-65	Significant cytotoxicity

Conclusion and Future Directions

(2S)-2-amino-2-(3-oxocyclohexyl)acetic acid presents a promising avenue for research due to its unique biological activities and mechanisms of action. Its potential as an enzyme inhibitor, particularly in the context of bacterial virulence and diabetes management, warrants further investigation. Future studies should focus on detailed pharmacological evaluations and the development of synthetic analogs to enhance efficacy and safety profiles.